![molecular formula C22H24N2O3 B7695741 N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide](/img/structure/B7695741.png)
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide
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Overview
Description
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide, also known as HNQ-PM, is a chemical compound that has been the subject of scientific research due to its potential therapeutic properties.
Scientific Research Applications
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide has shown potential as a therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Studies have shown that this compound exhibits anti-cancer properties by inhibiting the growth of cancer cells and inducing apoptosis. In addition, this compound has been found to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Mechanism of Action
The mechanism of action of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are involved in the development and progression of diseases. This compound has been shown to inhibit the activity of histone deacetylases, which are enzymes that regulate gene expression and are involved in cancer development. In addition, this compound has been found to modulate the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including anti-cancer, anti-inflammatory, and neuroprotective properties. Studies have shown that this compound can induce apoptosis in cancer cells by activating caspases and increasing the expression of pro-apoptotic proteins. In addition, this compound has been found to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and reducing oxidative stress. Furthermore, this compound has been shown to have neuroprotective effects by reducing oxidative stress and inflammation in the brain.
Advantages and Limitations for Lab Experiments
One advantage of using N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide in lab experiments is its high yield and purity, which allows for accurate and reproducible results. In addition, this compound has been found to have low toxicity and is well tolerated in animal models. However, one limitation of using this compound is its limited solubility in aqueous solutions, which can affect its bioavailability and efficacy in certain experiments.
Future Directions
There are several future directions for the research and development of N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide. One direction is to further investigate its potential as a therapeutic agent for the treatment of cancer and neurodegenerative diseases. In addition, future studies could focus on the optimization of the synthesis method to improve the yield and purity of this compound. Furthermore, the development of novel drug delivery systems could improve the bioavailability and efficacy of this compound in vivo.
Synthesis Methods
N-((2-hydroxyquinolin-3-yl)methyl)-N-(4-methoxyphenyl)pivalamide can be synthesized through a multistep process involving the reaction of 2-hydroxyquinoline-3-carboxaldehyde with pivaloyl chloride, followed by the reaction with 4-methoxyaniline. The resulting product is purified through recrystallization to obtain this compound in high yield and purity.
properties
IUPAC Name |
N-(4-methoxyphenyl)-2,2-dimethyl-N-[(2-oxo-1H-quinolin-3-yl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N2O3/c1-22(2,3)21(26)24(17-9-11-18(27-4)12-10-17)14-16-13-15-7-5-6-8-19(15)23-20(16)25/h5-13H,14H2,1-4H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWTMYKUZKMMAPH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N(CC1=CC2=CC=CC=C2NC1=O)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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